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An In-depth Technical Guide to the Chemical Properties of D-Gluconic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of D-

gluconic acid, an oxidized form of D-glucose. D-gluconic acid and its salts, known as

gluconates, are utilized across various industries, including pharmaceuticals, food and

beverage, and industrial cleaning, owing to their mild, non-corrosive nature and excellent

chelating abilities.[1][2] This document presents quantitative data in structured tables, details

relevant experimental protocols, and includes visualizations of key chemical equilibria and

experimental workflows to support research and development activities.

Chemical Identity and Structure
D-gluconic acid is a carboxylic acid with the molecular formula C₆H₁₂O₇.[3] Its structure

consists of a six-carbon chain with five hydroxyl (-OH) groups and a terminal carboxylic acid (-

COOH) group, corresponding to the open-chain form of glucose.[2] In aqueous solutions, D-

gluconic acid exists in equilibrium with its cyclic esters, primarily glucono-δ-lactone and to a

lesser extent, glucono-γ-lactone.[3][4] This equilibrium is a critical aspect of its chemical

behavior.

Physicochemical Properties
The physicochemical properties of D-gluconic acid are summarized in the tables below. These

properties are fundamental for its application in various formulations and chemical processes.
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Table 1: General and Physical Properties of D-Gluconic
Acid

Property Value Source(s)

Molecular Formula C₆H₁₂O₇ [4][5]

Molar Mass 196.16 g/mol [4][5]

Appearance

White crystalline powder or

colorless to light yellow, clear,

syrupy liquid (for aqueous

solutions)

[3][4][6]

Melting Point 131 °C (anhydrous) [2][4][5][6][7]

Boiling Point
~102 °C (for 50% aqueous

solution)
[8][9][10]

Density 1.23 - 1.25 g/cm³ at 20-25 °C [5][6][11]

Taste Mildly acidic [5]

Table 2: Solubility and Partition Coefficient of D-
Gluconic Acid

Property Value Source(s)

Solubility in Water 316 g/L; Freely soluble [2][4][5]

Solubility in Alcohol Slightly soluble [3][5]

Solubility in Ether Insoluble [3][5]

LogP (Octanol/Water) -1.87 (estimated) [5][6]

Table 3: Acidity and Optical Properties of D-Gluconic
Acid
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Property Value Source(s)

pKa 3.6 - 3.86 at 25 °C [2][5][12]

Specific Optical Rotation

Mutarotatory in water; values

ranging from -3.49° to +15.5°

have been reported

[5]

Chemical Reactivity and Stability
Acidity: As a carboxylic acid, D-gluconic acid is a mild organic acid that readily forms

gluconate salts with bases.[1] In aqueous solution at neutral pH, the gluconate anion is the

predominant species.[3]

Chelation: The gluconate anion is an excellent chelating agent, forming stable complexes

with various di- and trivalent metal cations such as calcium (Ca²⁺), iron (Fe²⁺/Fe³⁺), copper

(Cu²⁺), and aluminum (Al³⁺), particularly in alkaline solutions.[1][2][4] This property is

exploited in cleaning, industrial, and pharmaceutical applications to prevent mineral

precipitation.[1]

Stability: D-gluconic acid is stable under normal storage and handling conditions.[13][14] It

is a non-corrosive, non-volatile, and biodegradable compound.[1]

Incompatibilities: It is incompatible with strong oxidizing agents.[14][15]

Decomposition: Upon combustion, it can produce carbon monoxide and other carbon oxides.

[6][14]

Key Chemical Equilibria and Workflows
Aqueous Equilibrium
In an aqueous environment, D-gluconic acid establishes a dynamic equilibrium with its

intramolecular esters, the five-membered glucono-γ-lactone and the six-membered glucono-δ-

lactone. This lactonization is a key feature of its chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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